Cas no 1306615-54-2 (4-(dimethylhydrazin-1-ylidene)methyl-1-methyl-1H-pyrazole)

• Product Name: 4-(dimethylhydrazin-1-ylidene)methyl-1-methyl-1H-pyrazole
• CAS No: 1306615-54-2
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 5053333
• Update Time: 2025-11-06

4-(dimethylhydrazin-1-ylidene)methyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-[(dimethylhydrazin-1-ylidene)methyl]-1-methyl-1H-pyrazole
• NE37951
• (E)-4-((2,2-Dimethylhydrazono)methyl)-1-methyl-1h-pyrazole
• N-methyl-N-[(E)-(1-methylpyrazol-4-yl)methylideneamino]methanamine
• 4-(dimethylhydrazin-1-ylidene)methyl-1-methyl-1H-pyrazole

• Inchi： 1S/C7H12N4/c1-10(2)8-4-7-5-9-11(3)6-7/h4-6H,1-3H3/b8-4+
• InChI Key： ZFFBXHNLRPNABA-XBXARRHUSA-N
• SMILES： N1(C)C=C(/C=N/N(C)C)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 0.4
• Topological Polar Surface Area: 33.4

Additional information on 4-(dimethylhydrazin-1-ylidene)methyl-1-methyl-1H-pyrazole

Comprehensive Overview of 4-(dimethylhydrazin-1-ylidene)methyl-1-methyl-1H-pyrazole (CAS No. 1306615-54-2)

The compound 4-(dimethylhydrazin-1-ylidene)methyl-1-methyl-1H-pyrazole (CAS No. 1306615-54-2) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This heterocyclic compound features a pyrazole core substituted with a dimethylhydrazin-1-ylidene group, making it a subject of interest for researchers in medicinal chemistry, materials science, and agrochemical development. Its molecular formula and precise structure have been extensively characterized, ensuring its reproducibility and reliability in scientific studies.

One of the most frequently searched questions regarding this compound is: "What are the applications of 4-(dimethylhydrazin-1-ylidene)methyl-1-methyl-1H-pyrazole?" The answer lies in its versatile reactivity and ability to serve as a building block for more complex molecules. Recent studies have explored its potential as a ligand in coordination chemistry, where it can form stable complexes with transition metals. Additionally, its electronic properties make it a candidate for use in organic electronics, such as OLEDs or photovoltaic materials, aligning with the growing demand for sustainable energy solutions.

Another hot topic in the scientific community is the synthetic pathways for this compound. Researchers often search for "efficient synthesis of 4-(dimethylhydrazin-1-ylidene)methyl-1-methyl-1H-pyrazole" to optimize its production. The most common method involves the condensation of 1-methyl-1H-pyrazole-4-carbaldehyde with 1,1-dimethylhydrazine, followed by purification steps to achieve high yields. This process has been refined over time to minimize byproducts and improve scalability, making it more accessible for industrial applications.

The physicochemical properties of CAS No. 1306615-54-2 are also a key area of interest. Its solubility, stability, and thermal behavior have been documented in detail, providing valuable insights for formulation scientists. For instance, its moderate solubility in polar organic solvents like DMSO and methanol makes it suitable for various reaction conditions. Moreover, its stability under ambient conditions ensures long-term storage without significant degradation, a critical factor for commercial use.

In the context of drug discovery, this compound has been investigated as a potential pharmacophore due to its ability to interact with biological targets. Searches like "biological activity of 4-(dimethylhydrazin-1-ylidene)methyl-1-methyl-1H-pyrazole" reflect the curiosity surrounding its therapeutic potential. Preliminary studies suggest that its pyrazole moiety may confer anti-inflammatory or antimicrobial properties, though further research is needed to validate these claims. This aligns with the broader trend of repurposing heterocyclic compounds for new medical applications.

From an environmental perspective, the compound's biodegradability and ecotoxicity are increasingly relevant topics. As regulatory frameworks tighten, users often search for "safety data of CAS 1306615-54-2" to ensure compliance. Current data indicate that it poses minimal environmental risk when handled responsibly, but proper disposal protocols should always be followed. This underscores the importance of sustainable practices in chemical research and development.

Finally, the market demand for 4-(dimethylhydrazin-1-ylidene)methyl-1-methyl-1H-pyrazole is on the rise, driven by its diverse applications. Suppliers and manufacturers frequently search for "pricing trends for CAS 1306615-54-2" to stay competitive. While prices vary based on purity and quantity, the compound remains a valuable commodity in the fine chemicals sector. Its niche applications ensure steady demand, particularly in academic and industrial research settings.